Cas no 128364-39-6 (5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene)

• Product Name: 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene
• CAS No: 128364-39-6
• Molecular Formula: C₁₁H₁₃Br
• Molecular Weight: 225.124922513962
• MDL: MFCD11180289
• CID: 4586110
• PubChem ID: 43141442

5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene Properties

Names and Identifiers

• 5-BROMO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULENE
• 5H-Benzocycloheptene, 5-bromo-6,7,8,9-tetrahydro-

• MDL： MFCD11180289
• InChIKey： IJZYOXSLTXQZMK-UHFFFAOYSA-N
• Inchi： 1S/C11H13Br/c12-11-8-4-2-6-9-5-1-3-7-10(9)11/h1,3,5,7,11H,2,4,6,8H2
• SMILES： C12=CC=CC=C1CCCCC2Br

Computed Properties

• Exact Mass: 224.02006g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 224.02006g/mol
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 279.2±19.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 197.3±31.5 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids